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Compound of Interest

Compound Name: p-Tolyl chloroformate

Cat. No.: B7771281

This guide provides a comprehensive technical overview of p-Tolyl Chloroformate, a versatile
reagent in modern organic synthesis. Tailored for researchers, scientists, and professionals in
drug development, this document delves into its core properties, reactivity, applications, and
safety protocols, grounding all claims in authoritative data.

Core Chemical Identity and Properties

p-Tolyl chloroformate, also known as 4-methylphenyl chloroformate, is a key aryl
chloroformate used in various chemical transformations.[1][2] Its utility stems from the reactive
chloroformate group attached to a tolyl moiety, which modulates its reactivity and stability.

Key Identifiers and Physicochemical Data

A summary of the essential properties of p-Tolyl Chloroformate is presented below for quick
reference.
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Property Value Source(s)
CAS Number 937-62-2 [1131[4][5]
Molecular Formula CsH7CIO2 [31[41[6]
Molecular Weight 170.59 g/mol [L131[7118]
Appearance Clear, colorless liquid [4161[7]
Density 1.188 g/mL at 25 °C [11[7]
Boiling Point 99.5 °C at 20 mmHg [L11051[7]

Refractive Index

n20/D 1.5099

[1]

Flash Point 86 °C (186.8 °F) - closed cup [1][9]
- Reacts with water. Soluble in
Solubility ]
common organic solvents.
Store at 2-8°C under an inert
Storage [1107]

atmosphere.

Reactivity and Mechanistic Considerations

Chloroformates are acyl chlorides of carbonic acid monoesters and, as such, are highly

reactive electrophiles.[10] The carbonyl carbon in p-tolyl chloroformate is susceptible to

nucleophilic attack by a wide range of nucleophiles, including amines, alcohols, and carboxylic
acids.[10]

The presence of the p-tolyl group influences the reactivity. The methyl group is weakly electron-
donating, which slightly reduces the electrophilicity of the carbonyl carbon compared to phenyl
chloroformate. However, the phenoxide is an excellent leaving group, ensuring that reactions
proceed efficiently. The primary reaction mechanism is nucleophilic acyl substitution.

/l Nodes reagents [label="p-Tolyl Chloroformate\n+ Nucleophile (e.g., R-NH2)",
fillcolor="#F1F3F4", fontcolor="#202124"]; intermediate [label="Tetrahedral Intermediate",
shape=ellipse, fillcolor="#FBBCO05", fontcolor="#202124"]; products [label="Carbamate
Product\n+ HCI", fillcolor="#34A853", fontcolor="#FFFFFF"]; base [label="Base (e.g., Pyridine,
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EtsN)\n(HCI Scavenger)", shape=cylinder, style=filled, fillcolor="#4285F4",
fontcolor="#FFFFFF"];

// Edges reagents -> intermediate [label="Nucleophilic Attack"]; intermediate -> products
[label="Elimination of CI="]; products -> base [style=dashed, arrowhead=none,
label="Byproduct"]; base -> reagents [style=dashed, label="Required for reaction"];

} dot Caption: General mechanism for carbamate formation.

Core Application: Synthesis of Carbamates

A primary application of p-tolyl chloroformate is in the protection of primary and secondary
amines by converting them into stable carbamates.[10][11] Carbamates are crucial functional
groups in pharmaceuticals, acting as bioisosteres for amide bonds to improve metabolic
stability or serving as key pharmacophores.[11]

The reaction involves the nucleophilic attack of the amine on the chloroformate, typically in the
presence of a non-nucleophilic base (like pyridine or triethylamine) to scavenge the HCI
byproduct.[10]

Field-Proven Experimental Protocol: Synthesis of a Tolyl
Carbamate

This protocol outlines a reliable, self-validating method for the synthesis of a carbamate from a
primary amine.

Materials:

Primary amine (1.0 equiv)

p-Tolyl chloroformate (1.05 equiv)

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Triethylamine (EtsN) or Pyridine (1.1 equiv)

Round-bottom flask, magnetic stirrer, dropping funnel, and nitrogen/argon line
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Step-by-Step Methodology:

e Inert Atmosphere: Set up a dry round-bottom flask equipped with a magnetic stir bar under
an inert atmosphere (N2 or Ar). This is critical to prevent hydrolysis of the highly moisture-
sensitive p-tolyl chloroformate.

» Reagent Dissolution: Dissolve the primary amine (1.0 equiv) and triethylamine (1.1 equiv) in
anhydrous DCM.

e Cooling: Cool the solution to 0 °C using an ice bath. This helps to control the exothermic
reaction and minimize side-product formation.

o Slow Addition: Add p-tolyl chloroformate (1.05 equiv), dissolved in a small amount of
anhydrous DCM, dropwise to the stirred amine solution over 15-20 minutes. A precipitate of
triethylammonium chloride will form.

o Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

o Work-up:
o Quench the reaction by adding water.
o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with 1M HCI (to remove excess base), saturated
NaHCOs solution (to remove acidic impurities), and brine.

o Dry the organic layer over anhydrous NazSOa4 or MgSOQOa.

« Purification: Filter off the drying agent and concentrate the solvent in vacuo. The crude
product can be purified by recrystallization or flash column chromatography on silica gel to
yield the pure tolyl carbamate.

// Nodes A [label="Setup\n(Dry flask, inert atm)", fillcolor="#F1F3F4", fontcolor="#202124"]; B
[label="Dissolve Amine & Base\nin Anhydrous Solvent", fillcolor="#F1F3F4",
fontcolor="#202124"]; C [label="Cool to 0 °C", fillcolor="#4285F4", fontcolor="#FFFFFF"]; D
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[label="Add p-Tolyl Chloroformate\n(Dropwise)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
E [label="Reaction & Monitoring\n(Stir at RT, TLC)", fillcolor="#FBBCO05", fontcolor="#202124"];
F [label="Aqueous Work-up\n(Wash, Dry)", fillcolor="#34A853", fontcolor="#FFFFFF"]; G
[label="Purification\n(Chromatography/Recrystallization)", fillcolor="#34A853",
fontcolor="#FFFFFF"]; H [label="Pure Carbamate", shape=ellipse, style=filled,
fillcolor="#5F6368", fontcolor="#FFFFFF"];

/lEdgesA->B;B->C;C->D;D->E; E->F; F->G; G ->H; } dot Caption: Experimental
workflow for carbamate synthesis.

Safety, Handling, and Storage

p-Tolyl chloroformate is a hazardous substance and must be handled with extreme care in a
well-ventilated fume hood.

Hazard ldentification:

» Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1][8][9]

o Corrosivity: Causes severe skin burns and eye damage.[1][8][9]

o Reactivity: Reacts with water, releasing toxic gases. It is moisture-sensitive.[10]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][9]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. Ensure all skin
is covered.[1][7][9]

» Respiratory Protection: Use a suitable respirator with a type ABEK (EN14387) filter if
ventilation is inadequate.[1]

First Aid Measures:

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen.
Seek immediate medical attention.[12]
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Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.[7][12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[12]

Storage and Handling:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as water, bases, and oxidizing agents.[1][7]

e Recommended storage temperature is between 2-8°C.[1]

e Handle under an inert gas like nitrogen or argon.

Spectroscopic Data

Spectroscopic analysis is essential for confirming the identity and purity of p-tolyl
chloroformate.

e 1H NMR: Spectral data available from sources like Sigma-Aldrich confirms the expected
aromatic protons of the tolyl group and the methyl singlet.[8]

13C NMR: The carbon spectrum shows characteristic peaks for the aromatic carbons, the
methyl carbon, and the highly deshielded carbonyl carbon.[8]

IR Spectroscopy: The infrared spectrum will show a strong, characteristic C=0 stretching
band for the chloroformate group, typically around 1770-1790 cm~*. Conformance to a
reference spectrum is a key quality control check.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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